Cas no 5421-46-5 (Ammonium thioglycolate)

Ammonium thioglycolate (HSCH₂COONH₄) is a key reducing agent widely used in cosmetic and industrial applications. Its primary function is to break disulfide bonds in keratin, making it essential for permanent hair waving and depilatory formulations. The compound exhibits high water solubility and effective reducing properties at mildly alkaline pH levels, ensuring controlled reactivity. In addition to cosmetics, it serves as a reducing agent in chemical synthesis and textile processing. Its stability in aqueous solutions and predictable performance under controlled conditions make it a reliable choice for formulations requiring precise reduction. Proper handling is advised due to its potential irritancy in concentrated forms.
Ammonium thioglycolate structure
Ammonium thioglycolate structure
Product Name:Ammonium thioglycolate
CAS No:5421-46-5
MF:C2H7NO2S
MW:109.147479295731
MDL:MFCD00137451
CID:45844
PubChem ID:24846514
Update Time:2025-10-22

Ammonium thioglycolate Chemical and Physical Properties

Names and Identifiers

    • Ammonium Thioglycolate
    • Ammonium mercaptoacetate
    • Ammonium thioglycollate solution
    • Hair waving agent
    • Acetic acid, mercapto-, monoammonium salt
    • Ammonium thioglycolate solution
    • azanium,2-sulfanylacetate
    • thioglycolicacidaMMoniuMsaltsol
    • Ammonium Mercaptoacetate (ca. 60% in Water)
    • Thioglycolic Acid Ammonium Salt (ca. 60% in Water)
    • 巯基乙酸铵
    • Ammonium thioglycollate
    • Thioglycolic acid ammonium salt
    • Ammonium 2-mercaptoacetate
    • USAF MO-2
    • Thioglycollic acid, ammonium salt
    • 6P9E788VZZ
    • Acetic acid, 2-mercapto-, ammonium salt (1:1)
    • Mercaptoacetic acid, monoammonium salt
    • Ammonium thioglycolate, 70 wt.% solution in water
    • Perm salt
    • Hair wavi
    • Thiogylcollic acid, ammonium salt
    • DTXSID2027599
    • Thiofaco A-50
    • AMMONIUM THIOGLYCOLATE [HSDB]
    • UNII-6P9E788VZZ
    • NSC-6954
    • SCHEMBL59070
    • NCGC00260299-01
    • CAS-5421-46-5
    • Thiofaco A50
    • DTXCID007599
    • HSDB 7167
    • NS00078354
    • Ammoniumthioglykolat
    • AMMONIUM THIOGLYCOLATE [INCI]
    • EINECS 226-540-9
    • AKOS015897608
    • A2217
    • AI3-26246
    • CHEBI:156555
    • azanium;2-sulfanylacetate
    • ammonium sulfanylacetate
    • Ammonium thiogylcollate
    • 5421-46-5
    • NSC 6954
    • MFCD00137451
    • EC 226-540-9
    • Ammonium thioglycolate (ca. 60% in water)
    • Tox21_202751
    • Ammonium thioglycolate
    • MDL: MFCD00137451
    • Inchi: 1S/C2H4O2S.H3N/c3-2(4)1-5;/h5H,1H2,(H,3,4);1H3
    • InChI Key: ZZTCCAPMZLDHFM-UHFFFAOYSA-N
    • SMILES: SCC(=O)[O-].[NH4+]

Computed Properties

  • Exact Mass: 109.02000
  • Monoisotopic Mass: 91.9932
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 37.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: Colorless or light red liquid. It has a special smell. Easy to absorb moisture. It turns purple red when encountering iron. Easy to oxidize.
  • Density: 1.22
  • Melting Point: No data available
  • Boiling Point: 225.5°C at 760 mmHg
  • Flash Point: No data available
  • Water Partition Coefficient: Miscible
  • PSA: 78.93000
  • LogP: -0.95770
  • Color/Form: ~60% in H2O
  • Sensitiveness: Sensitive to light
  • Solubility: Soluble in water. Commercially available goods are often made into a 50% solution.
  • Vapor Pressure: No data available

Ammonium thioglycolate Security Information

  • Symbol: GHS05 GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301,H314,H317,H335
  • Warning Statement: P261,P280,P301+P310,P305+P351+P338,P310
  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 25-43
  • Safety Instruction: 36/37-45
  • RTECS:AI7525000
  • Hazardous Material Identification: T
  • HazardClass:8,6.1
  • PackingGroup:III
  • Storage Condition:Inert atmosphere,Room Temperature
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III

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Ammonium Thioglycolate: A Versatile Compound with Broad Applications in Biomedical Research

Ammonium thioglycolate, with the chemical formula C2H7NSO2 and the CAS No. 5421-46-5, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various fields of biomedical research. This compound is characterized by its ability to act as a reducing agent and its potential role in modulating biological processes. Recent studies have highlighted its utility in areas such as drug development, biomaterials engineering, and diagnostic imaging, making it a subject of interest for both academic and industrial researchers.

Chemical Structure and Physical Properties of Ammonium Thioglycolate

Ammonium thioglycolate is a salt formed by the reaction of thioglycolic acid with ammonia. Its molecular structure consists of a thioglycolate ion (C2H5OSO) and an ammonium cation (NH4+). This combination results in a compound with a pKa value of approximately 4.5, which influences its solubility and reactivity in different environments. The compound exhibits moderate solubility in water and organic solvents, which is advantageous for its use in solution-based applications. Its molecular weight of 125.15 g/mol further contributes to its compatibility with various experimental protocols in biomedical research.

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